Cas no 59833-69-1 (Methyl 2-(3-amino-4-chlorophenyl)acetate)

• Product Name: Methyl 2-(3-amino-4-chlorophenyl)acetate
• CAS No: 59833-69-1
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• MDL: MFCD06797914
• CID: 892718
• PubChem ID: 21920780
• Update Time: 2025-05-19

Methyl 2-(3-amino-4-chlorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-amino-4-chlorophenyl)acetate
• 3-Amino-4-chlorophenylacetic acid methyl ester
• Methyl 3-amino-4-chlorophenylacetate
• (3-amino-4-chlorophenyl)acetic acid methyl ester
• ANW-69681
• CTK6J1968
• methyl 3-amino-4-chlorobenzeneacetate
• Methyl-3-amino-4-chlorophenylacetate
• OR4809
• PubChem13749
• SureCN3784804
• SY109988
• MFCD06797914
• Methyl (3-amino-4-chlorophenyl)acetate
• SCHEMBL3784804
• AKOS016003716
• XDJOZRQUCQQBCH-UHFFFAOYSA-N
• Benzeneacetic acid, 3-amino-4-chloro-, methyl ester
• DS-17712
• DTXSID60620107
• DA-17813
• CS-0042534
• 59833-69-1
• Methyl2-(3-Amino-4-chlorophenyl)acetate

• MDL： MFCD06797914
• Inchi： 1S/C9H10ClNO2/c1-13-9(12)5-6-2-3-7(10)8(11)4-6/h2-4H,5,11H2,1H3
• InChI Key： XDJOZRQUCQQBCH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N)CC(=O)OC

Computed Properties

• Exact Mass: 199.0401
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.275±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.98 g/l) (25 º C),
• PSA: 52.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 2-(3-amino-4-chlorophenyl)acetate

Comprehensive Overview of Methyl 2-(3-amino-4-chlorophenyl)acetate (CAS No. 59833-69-1)

Methyl 2-(3-amino-4-chlorophenyl)acetate, identified by its CAS number 59833-69-1, is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This ester derivative, featuring both amino and chloro functional groups, is widely recognized for its role as a key intermediate in synthesizing bioactive molecules. Its molecular structure, C9H10ClNO2, combines aromaticity with polar substituents, making it a versatile building block for drug discovery and fine chemical production.

In recent years, the demand for Methyl 2-(3-amino-4-chlorophenyl)acetate has surged due to its utility in developing small-molecule therapeutics and crop protection agents. Researchers highlight its relevance in designing enzyme inhibitors and receptor modulators, aligning with trends in precision medicine and sustainable agriculture. The compound's chlorophenyl moiety enhances lipid solubility, a critical factor for optimizing drug bioavailability—a topic frequently searched in pharmacokinetics forums.

Synthetic routes to CAS 59833-69-1 often involve esterification of 3-amino-4-chlorophenylacetic acid or nucleophilic substitution of halogenated precursors. Industry professionals increasingly discuss green chemistry approaches to its production, reflecting broader environmental concerns. Analytical techniques like HPLC and NMR spectroscopy are essential for verifying the purity of this compound, as impurities may affect downstream applications—a common query among quality control specialists.

The 3-amino-4-chlorophenyl scaffold in this ester demonstrates notable structure-activity relationships (SAR) in medicinal chemistry. Recent patent literature reveals its incorporation into anticancer leads and neuroprotective agents, addressing trending health priorities. Meanwhile, its agrochemical derivatives show promise in combating pesticide resistance, a hot topic in agricultural science. These applications make 59833-69-1 a frequent subject in structure-based drug design webinars.

Storage and handling of Methyl 2-(3-amino-4-chlorophenyl)acetate require attention to its moisture sensitivity and light stability. Best practices recommend argon atmosphere storage—a detail often overlooked in laboratory protocols but heavily searched in chemical storage guidelines. The compound's spectral data (IR, MS) are well-documented, supporting its identification in forensic chemistry and regulatory compliance scenarios.

Market analyses indicate growing interest in custom synthesis of 59833-69-1, particularly from contract research organizations (CROs). Its price fluctuations correlate with API manufacturing trends, making it a benchmark in fine chemical economics. Environmental fate studies of its derivatives remain an active research area, responding to REACH regulations discussions—a regulatory focus point in EU chemical policies.

Innovative applications of this compound include its use in fluorescent probes for cellular imaging and as a precursor for metal-organic frameworks (MOFs). These cutting-edge uses align with search trends around nanotechnology and diagnostic tools. The amino group allows further functionalization via amidation or Schiff base formation, techniques frequently explored in combinatorial chemistry tutorials.

Academic curricula increasingly feature Methyl 2-(3-amino-4-chlorophenyl)acetate as a case study for multistep organic synthesis, reflecting its pedagogical value. Safety data sheets emphasize standard laboratory PPE requirements, while waste disposal protocols for halogenated compounds remain a top search category among EHS professionals. The compound's chromatographic behavior is often cited in method development literature for reverse-phase separations.

Emerging research explores the compound's potential in bioconjugation chemistry and prodrug design, areas gaining traction in biopharmaceutical circles. Its logP value (measuring lipophilicity) is frequently referenced in QSAR modeling discussions—a computational approach dominating drug discovery conferences. These interdisciplinary connections enhance the compound's profile beyond traditional synthetic applications.

Global suppliers of CAS 59833-69-1 increasingly provide certificates of analysis with detailed impurity profiles, responding to industry demands for GMP-compliant intermediates. The compound's thermal stability data supports its use in high-temperature reactions, a niche frequently queried in process chemistry forums. Such technical specifications make it a reliable choice for scale-up operations in pilot plants.